3-(Hydroxymethyl)-2-methyl-1lambda6,2-thiazolidine-1,1-dione
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Overview
Description
The compound is a derivative of thiazolidinedione, which is a class of drugs used in the treatment of diabetes . The hydroxymethyl group is an alcohol and is often involved in biological reactions .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as Tris(hydroxymethyl)aminomethane (THAM) have been synthesized through various methods .Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. For instance, the hydroxymethyl group in a compound can participate in various chemical reactions .Physical and Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, and boiling point can be determined experimentally. For instance, Tris(hydroxymethyl)aminomethane (THAM) is soluble in water .Mechanism of Action
Target of Action
Thiazolidine motifs, which this compound contains, are known to be present in diverse natural and bioactive compounds . They show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity .
Mode of Action
Thiazolidine derivatives are known to interact with their targets in a way that enhances their pharmacological properties . The presence of sulfur in the thiazolidine ring is believed to play a significant role in this interaction .
Biochemical Pathways
Given the diverse biological properties of thiazolidine derivatives, it can be inferred that multiple pathways may be affected .
Pharmacokinetics
Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve the selectivity, purity, product yield, and pharmacokinetic activity of thiazolidine derivatives .
Result of Action
Thiazolidine derivatives are known to exhibit a range of biological properties, suggesting that they may have diverse molecular and cellular effects .
Action Environment
The presence of sulfur in the thiazolidine ring is believed to enhance the compound’s pharmacological properties, suggesting that the compound’s action may be influenced by the sulfur content in the environment .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2-methyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3S/c1-6-5(4-7)2-3-10(6,8)9/h5,7H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPEFZKYJMOJXNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(CCS1(=O)=O)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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